Cas no 2680685-99-6 (benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate)
2680685-99-6 structure
Product Name:benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate
CAS No:2680685-99-6
MF:C13H18N2O3S
MW:282.358622074127
CID:5633262
PubChem ID:165937741
Update Time:2025-07-13
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28286454
- benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate
- 2680685-99-6
-
- Inchi: 1S/C13H18N2O3S/c16-13(18-11-12-5-2-1-3-6-12)15-19(17)9-4-7-14-8-10-19/h1-3,5-6,14H,4,7-11H2
- InChI Key: LTOHKRCBUPAUNN-UHFFFAOYSA-N
- SMILES: S1(CCNCCC1)(=NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 282.10381361g/mol
- Monoisotopic Mass: 282.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 76.1Ų
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28286454-0.05g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 0.05g |
$768.0 | 2023-09-08 | ||
| Enamine | EN300-28286454-0.1g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 0.1g |
$804.0 | 2023-09-08 | ||
| Enamine | EN300-28286454-0.25g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 0.25g |
$840.0 | 2023-09-08 | ||
| Enamine | EN300-28286454-0.5g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 0.5g |
$877.0 | 2023-09-08 | ||
| Enamine | EN300-28286454-1.0g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 1g |
$2330.0 | 2023-05-24 | ||
| Enamine | EN300-28286454-2.5g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 2.5g |
$1791.0 | 2023-09-08 | ||
| Enamine | EN300-28286454-5.0g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 5g |
$6757.0 | 2023-05-24 | ||
| Enamine | EN300-28286454-10.0g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 10g |
$10018.0 | 2023-05-24 | ||
| Enamine | EN300-28286454-1g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 1g |
$914.0 | 2023-09-08 | ||
| Enamine | EN300-28286454-5g |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate |
2680685-99-6 | 5g |
$2650.0 | 2023-09-08 |
benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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